![molecular formula C20H26N4O2 B3808348 N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide](/img/structure/B3808348.png)
N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide
Overview
Description
N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide, also known as A-317491, is a small molecule antagonist of the P2X3 receptor, which is a ligand-gated ion channel expressed in sensory neurons. The P2X3 receptor is involved in the transmission of pain signals, and its blockade by A-317491 has been shown to be effective in preclinical models of chronic pain.
Mechanism of Action
The P2X3 receptor is a ligand-gated ion channel that is activated by ATP. Activation of the P2X3 receptor leads to the influx of cations, including calcium, into the cell, which depolarizes the membrane and leads to the transmission of pain signals. N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide blocks the P2X3 receptor by binding to a specific site on the receptor, which prevents ATP from binding and activating the receptor. This blockade leads to a reduction in pain signaling and a decrease in pain behavior.
Biochemical and Physiological Effects
N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide has been shown to be selective for the P2X3 receptor, with little activity at other P2X receptors or other ion channels. N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide has also been shown to be well-tolerated in preclinical studies, with no significant adverse effects on vital signs, behavior, or organ function. N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide has been shown to be effective in reducing pain behavior in preclinical models of chronic pain, with a dose-dependent effect.
Advantages and Limitations for Lab Experiments
N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide has several advantages for use in preclinical studies of chronic pain. It is selective for the P2X3 receptor, which reduces the risk of off-target effects. It is also well-tolerated, which allows for higher doses to be used in studies. However, N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide has some limitations. It is a small molecule, which may limit its ability to penetrate certain tissues or cross the blood-brain barrier. It also has a relatively short half-life, which may require frequent dosing in some studies.
Future Directions
There are several future directions for research on N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide. One area of interest is the potential use of N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide in combination with other pain medications, such as opioids or non-steroidal anti-inflammatory drugs, to enhance pain relief and reduce side effects. Another area of interest is the potential use of N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide in other conditions, such as migraine or itch. Finally, further research is needed to fully understand the mechanism of action of N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide and to identify any potential long-term effects of its use.
Scientific Research Applications
N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide has been extensively studied in preclinical models of chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. In these models, N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide has been shown to reduce pain behavior and improve quality of life. N-(2-anilinoethyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxamide has also been studied in models of bladder pain, where it has been shown to reduce pain behavior and improve bladder function.
properties
IUPAC Name |
N-(2-anilinoethyl)-4-(2-methylpyridin-3-yl)oxypiperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O2/c1-16-18(8-5-11-22-16)26-20(9-12-21-13-10-20)19(25)24-15-14-23-17-6-3-2-4-7-17/h2-8,11,21,23H,9-10,12-15H2,1H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGJLPVYWNMESPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=N1)OC2(CCNCC2)C(=O)NCCNC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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